Cas no 15381-65-4 (2-Propanone, 1-(2-benzoxazolyl)-)

2-Propanone, 1-(2-benzoxazolyl)- structure
15381-65-4 structure
Product Name:2-Propanone, 1-(2-benzoxazolyl)-
CAS No:15381-65-4
MF:C10H9NO2
MW:175.183962583542
CID:1328402
PubChem ID:11019375
Update Time:2025-04-20

2-Propanone, 1-(2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1-(2-benzoxazolyl)-
    • G75601
    • 1-(2-Benzoxazolyl)-2-propanone
    • 15381-65-4
    • MFCD10690668
    • AKOS006035252
    • SY355630
    • CHEMBL299696
    • 1-(2-benzoxazolyl)propan-2-one
    • Inchi: 1S/C10H9NO2/c1-7(12)6-10-11-8-4-2-3-5-9(8)13-10/h2-5H,6H2,1H3
    • InChI Key: KEWLPDGOLVBIAG-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1CC(C)=O

Computed Properties

  • Exact Mass: 175.06337
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1
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